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Compound of Interest

Perfluoro-1,10-decanedicarboxylic
Compound Name: o
aci

cat. No.: B1305833

An In-depth Technical Guide on the Safety and Handling of Perfluoro-1,10-
decanedicarboxylic Acid

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: A specific, comprehensive Safety Data Sheet (SDS) for perfluoro-1,10-
decanedicarboxylic acid (CAS 865-85-0) was not publicly available at the time of this writing.
The following guide has been compiled from data on analogous compounds, general principles
of laboratory safety, and information on the class of long-chain perfluorocarboxylic acids
(PFCAS). This compound is classified as a "Dangerous Good for transport” and should be
handled with extreme caution. A thorough, site-specific risk assessment must be conducted
before commencing any work.

Compound Identification and Properties

Perfluoro-1,10-decanedicarboxylic acid is a fully fluorinated dicarboxylic acid. Like other
PFCAs, the high-energy carbon-fluorine bonds contribute to its chemical stability.

Table 1: Chemical and Physical Properties
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CAS Number

Value

865-85-0[1]

Alternate Names

Perfluorododecane-1,12-dioic acid[1]

Molecular Formula

C12H2F2004[1]

| Molecular Weight | 590.11 g/mol [1] |

Hazard Identification and Toxicology

Specific toxicological data for perfluoro-1,10-decanedicarboxylic acid is lacking. However,
the broader class of long-chain PFCAs (C9-C21) is recognized for its persistence,
bioaccumulation potential, and association with significant adverse health effects in humans

and wildlife.[2][3][4]

Table 2: Potential Health Hazards Based on Long-Chain PFCA Class

Hazard Category

Reproductive/Developmental Toxicity

Potential Health Effect

May damage fertility or the unborn child.

[21[5]

Specific Target Organ Toxicity (Repeated

Exposure)

Causes damage to organs (e.g., liver) through

prolonged or repeated exposure.[2]

Carcinogenicity

Suspected of causing cancer.[5]

Acute Toxicity (Oral)

May be toxic or harmful if swallowed.[5]

Hepatotoxicity

Associated with liver toxicity.[2]

Immunotoxicity

May have adverse effects on the immune

system.[2]

| Eye/Skin Irritation | Assumed to be an irritant based on analogous compounds.[6] |

Potential Toxicological Pathways
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While specific signaling pathways for this compound are not documented, the following
diagram illustrates the general toxicological concerns for long-chain PFCAs.

General Toxicological Concerns for Long-Chain PFCAs

Exposure
(Inhalation, Dermal, Ingestion)

Potentiall Systemic Effects

Y Y Y Y
Hepatotoxicity Reproductive Toxicity . . .
(Liver Damage) (Fertility/Developmental Harm) Immunotoxicity Thyroid Toxicity

Click to download full resolution via product page

Caption: Potential systemic effects following exposure to long-chain PFCAs.

Experimental Protocols and Safe Handling

No specific experimental protocols for perfluoro-1,10-decanedicarboxylic acid were found. A
general workflow for the safe handling of this potent, solid chemical is detailed below. All
manipulations must be performed within a certified chemical fume hood.

Safe Handling Workflow

The logical workflow presented below should be adapted to specific experimental needs while
maintaining all safety barriers.
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Safe Handling and Disposal Workflow

1. Preparation Phase

Conduct Risk Assessment

A4

Review Analogous SDS

A4

Prepare & Verify Fume Hood

A4

Don Full PPE

2. Handling Pha#e (in Fume Hood)

Carefully Weigh Solid
(Minimize Dust)

4

Transfer to Closed System/Vessel

4

Perform Experimental Steps

3. Post-Hand#g & Disposal

Decontaminate Surfaces & Equipment

4

Segregate & Label Hazardous Waste

4

Dispose of Waste via Certified Vendor

4

Doff PPE & Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A three-phase workflow for safely handling perfluoro-1,10-decanedicarboxylic acid.
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Detailed Methodologies

e Engineering Controls: All work must be conducted in a properly functioning chemical fume
hood to minimize inhalation risk.[7]

o Personal Protective Equipment (PPE): Wear appropriate protective gear as detailed in Table
3. Inspect all PPE for integrity before use.

» Handling Solid Chemical: Use spatulas and weighing paper appropriate for the amount being
handled. Avoid any actions that could generate dust. For transfers, gently tap or pour the
solid rather than shaking it.

o Spill Cleanup: In case of a spill, do not sweep dry powder. Carefully cover the spill with a
damp absorbent material, collect it in a sealed container, and dispose of it as hazardous
waste.

o Waste Disposal: Perfluoro-1,10-decanedicarboxylic acid and any materials contaminated
with it should be disposed of as hazardous chemical waste according to institutional and
governmental regulations. Do not discharge to drains or the environment.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Chemical splash goggles and/or face

Eye/Face .

shield.[6][7]

Chemical-resistant, impervious gloves (e.g.,
Hand o

nitrile).[7]

Laboratory coat, long pants, and closed-toe
Body

shoes. Consider an acid-resistant apron.

| Respiratory | Not required if work is performed within a fume hood. For emergencies or spill
cleanup outside a hood, use a self-contained breathing apparatus. |

First Aid and Emergency Procedures
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Immediate action is required in case of exposure. Ensure safety showers and eyewash stations
are accessible.

Table 4: First Aid Measures

Exposure Route Procedure

Move the person to fresh air. Seek

Inhalation . . . .

immediate medical attention.

Immediately flush skin with plenty of water for at
Skin Contact least 15 minutes while removing contaminated

clothing. Seek medical attention.[6]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[6]

i Do NOT induce vomiting. Rinse mouth with
Ingestion _ _ _ _
water. Seek immediate medical attention.

| Fire | Use extinguishing media appropriate for the surrounding fire. Thermal decomposition
may produce hazardous gases such as carbon oxides and hydrogen fluoride. |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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